Cas no 1261920-08-4 (5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxynicotinic acid)

• Product Name: 5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxynicotinic acid
• CAS No: 1261920-08-4
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• MDL: MFCD18318361
• CID: 2763512
• PubChem ID: 53224287
• Update Time: 2025-10-29

5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261920-08-4
• 5-[3-(CYCLOPROPYLAMINOCARBONYL)PHENYL]-2-METHOXYNICOTINIC ACID
• MFCD18318361
• DTXSID50688231
• 5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95%
• 5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxynicotinic acid

• MDL： MFCD18318361
• Inchi： 1S/C17H16N2O4/c1-23-16-14(17(21)22)8-12(9-18-16)10-3-2-4-11(7-10)15(20)19-13-5-6-13/h2-4,7-9,13H,5-6H2,1H3,(H,19,20)(H,21,22)
• InChI Key： AHXLNEVFIYJFPI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C2C=NC(=C(C(=O)O)C=2)OC)C=1)NC1CC1

Computed Properties

• Exact Mass: 312.11100700Da
• Monoisotopic Mass: 312.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.5Ų

Additional information on 5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxynicotinic acid

Introduction to 5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxynicotinic acid (CAS No. 1261920-08-4)

5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxynicotinic acid, identified by its CAS number 1261920-08-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of a cyclopropylaminocarbonyl group and a phenyl ring, contribute to its distinct chemical properties and potential therapeutic applications.

The cyclopropylaminocarbonyl moiety is a key structural element that influences the compound's reactivity and interaction with biological targets. This group is known for its ability to enhance the metabolic stability of molecules, which is a critical factor in drug design. Additionally, the phenyl ring provides a hydrophobic surface that can interact favorably with lipid membranes and biological receptors, thereby improving the compound's bioavailability and binding affinity.

The 2-methoxynicotinic acid component of the molecule suggests its potential role as a derivative of nicotinic acid or its analogs. Nicotinic acid derivatives are well-documented for their vasodilatory effects and their use in managing hyperlipidemia. The methoxy group at the 2-position adds another layer of functional diversity, enabling further chemical modifications and fine-tuning of biological activity.

In recent years, there has been growing interest in exploring novel derivatives of nicotinic acid for their potential therapeutic benefits. Studies have shown that modifications at specific positions on the nicotinic acid scaffold can significantly alter pharmacokinetic properties and target specificity. The introduction of substituents such as the cyclopropylaminocarbonyl group can enhance binding interactions with enzymes and receptors, leading to improved efficacy.

The synthesis of 5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxynicotinic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve high yields and purity. The synthetic pathway not only highlights the complexity of modern organic chemistry but also underscores the importance of innovative methodologies in drug development.

Evidence from preclinical studies indicates that derivatives of nicotinic acid with structural modifications can exhibit anti-inflammatory, antioxidant, and even anticancer properties. The presence of the cyclopropylaminocarbonyl group in particular has been associated with enhanced stability against metabolic degradation, which is crucial for maintaining therapeutic efficacy over time. Furthermore, the combination of the phenyl ring and methoxy substituent may contribute to selective binding to specific biological targets, reducing off-target effects.

The pharmacological profile of 5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxynicotinic acid is currently under investigation in various research laboratories. Initial findings suggest that this compound may have potential applications in managing chronic inflammatory diseases and metabolic disorders. The ability to modulate key biological pathways without significant side effects makes it an attractive candidate for further development into a novel therapeutic agent.

In conclusion, 5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxynicotinic acid (CAS No. 1261920-08-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable compound for ongoing research in medicinal biology. As scientific understanding continues to evolve, further exploration of this molecule's potential will undoubtedly contribute to the development of innovative treatments for various human diseases.